Cas no 1883347-32-7 (4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid)
1883347-32-7 structure
Product Name:4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid
CAS No:1883347-32-7
MF:C13H14O5
MW:250.247264385223
MDL:MFCD29075655
CID:2503069
PubChem ID:117587674
Update Time:2024-11-06
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid
- AK187907
- 4-acetyloxy-3-(cyclopropylmethoxy)benzoic acid
- C73602
- 4-Acetoxy-3-(cyclopropylmethoxy)benzoicacid
- DB-166895
- AKOS026674286
- DS-9850
- 4-(acetyloxy)-3-(cyclopropylmethoxy)benzoic acid
- Benzoic acid, 4-(acetyloxy)-3-(cyclopropylmethoxy)-
- 1883347-32-7
- CS-0162726
- DTXSID701223002
-
- MDL: MFCD29075655
- Inchi: 1S/C13H14O5/c1-8(14)18-11-5-4-10(13(15)16)6-12(11)17-7-9-2-3-9/h4-6,9H,2-3,7H2,1H3,(H,15,16)
- InChI Key: FDEYOJNKVOZUEW-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)C=CC=1OC(C)=O)CC1CC1
Computed Properties
- Exact Mass: 250.08412354g/mol
- Monoisotopic Mass: 250.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 72.8
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU012-200mg |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 98% | 200mg |
255.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU012-1g |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 98% | 1g |
894.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU012-50mg |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 98% | 50mg |
110.0CNY | 2021-07-12 | |
| Alichem | A019099585-1g |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 98% | 1g |
$767.55 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X07775-1g |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 98% | 1g |
¥1849.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X07775-100mg |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 98% | 100mg |
¥489.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X07775-250mg |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 98% | 250mg |
¥739.0 | 2024-07-18 | |
| Chemenu | CM250747-1g |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 95+% | 1g |
$683 | 2023-02-17 | |
| Chemenu | CM250747-1g |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 95+% | 1g |
$683 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU012-100mg |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid |
1883347-32-7 | 98% | 100mg |
185CNY | 2021-05-08 |
4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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